Cas no 189569-99-1 (2-Butyl-5-methyl-1,3,4-oxadiazole)

189569-99-1 structure
Product name:2-Butyl-5-methyl-1,3,4-oxadiazole
2-Butyl-5-methyl-1,3,4-oxadiazole Chemical and Physical Properties
Names and Identifiers
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- SCHEMBL12597236
- 189569-99-1
- DTXCID90521996
- DTXSID40571224
- 2-Butyl-5-methyl-1,3,4-oxadiazole
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- Inchi: InChI=1S/C7H12N2O/c1-3-4-5-7-9-8-6(2)10-7/h3-5H2,1-2H3
- InChI Key: UPQRXUXRLRHVSH-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 140.094963011Da
- Monoisotopic Mass: 140.094963011Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 97.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 38.9Ų
2-Butyl-5-methyl-1,3,4-oxadiazole Related Literature
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Brandon A. Vara,Matthieu Jouffroy,Gary A. Molander Chem. Sci., 2017,8, 530-535
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Christopher J. Welch,Kerstin Zawatzky,Alexey A. Makarov,Satoshi Fujiwara,Arimasa Matsumoto,Kenso Soai Org. Biomol. Chem., 2017,15, 96-101
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Dongnv Jin,Gaojie Jiao,Wenfeng Ren,Jinghui Zhou,Runcang Sun J. Mater. Chem. C, 2021,9, 16450-16458
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Chan Hyung Park,SungKwon Jeon,Sang-Hee Park,Min Gyu Shin,Min Sang Park,Sun-Young Lee,Jung-Hyun Lee J. Mater. Chem. A, 2019,7, 3992-4001
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Monika Fischler,Alla Sologubenko,Joachim Mayer,Guido Clever,Glenn Burley,Johannes Gierlich,Thomas Carell,Ulrich Simon Chem. Commun., 2008, 169-171
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